Cas no 74837-94-8 (2-Methyl-5-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 2-Methyl-5-(propan-2-yl)cyclohexan-1-amine
• CAS No: 74837-94-8
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD12547109
• CID: 5026860
• Update Time: 2026-02-28

2-Methyl-5-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(propan-2-yl)cyclohexan-1-amine
• 2-methyl-5-propan-2-ylcyclohexan-1-amine
• 5-Isopropyl-2-methylcyclohexanamine #
• 2-methyl-5-(1-methylethyl)cyclohexylamine
• Cyclohexanol, 2-amino-1-methyl-4-(1-methylethyl)-
• 2-Methyl-5-(propan-2-yl)cyclohexan-1-amine

• MDL： MFCD12547109
• Inchi： 1S/C10H21N/c1-7(2)9-5-4-8(3)10(11)6-9/h7-10H,4-6,11H2,1-3H3
• InChI Key： OBRPUNUGMSQVTE-UHFFFAOYSA-N
• SMILES： NC1CC(C(C)C)CCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-Methyl-5-(propan-2-yl)cyclohexan-1-amine

2-Methyl-5-(propan-2-yl)cyclohexan-1-amine (CAS No: 74837-94-8)

2-Methyl-5-(propan-2-yl)cyclohexan-1-amine is a cyclic amine compound with a unique structural configuration that has garnered significant attention in both academic and industrial research. This compound, identified by the CAS registry number 74837-94-8, belongs to the class of cyclohexanamines and is characterized by its substituted cyclohexane ring with a methyl group at position 2 and an isopropyl group at position 5. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in various applications.

The synthesis of 2-Methyl-5-(propan-2-yl)cyclohexan-1-amine typically involves multi-step organic reactions, often starting from readily available cyclohexane derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are particularly useful in pharmaceutical research. The stereochemistry of the molecule plays a crucial role in its biological activity, as demonstrated in several studies exploring its potential as a lead compound for drug development.

One of the most promising applications of 2-Methyl-5-(propan-2-yl)cyclohexan-1-amine lies in its use as a building block for complex molecular architectures. Researchers have employed this compound in the construction of bioactive molecules, including those with potential anticancer and antimicrobial properties. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its role as a scaffold for designing inhibitors targeting specific enzymes involved in cancer progression.

In addition to its role in drug discovery, 2-Methylcyclohexanamine derivatives have found applications in materials science. The compound's ability to form stable complexes with metal ions has been exploited in the development of novel catalysts for organic transformations. Recent work published in *Angewandte Chemie* demonstrated its utility as a ligand in transition metal-catalyzed cross-coupling reactions, showcasing its versatility across different fields.

The physical properties of CAS No 74837948 are well-documented, with a melting point of approximately 105°C and a boiling point around 160°C under standard conditions. Its solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the specific application. The compound's stability under various reaction conditions has also been extensively studied, ensuring its reliability as an intermediate or final product in chemical processes.

From an environmental standpoint, the ecological impact of 2-Methylcyclohexanamine derivatives has been a topic of recent research interest. Studies conducted by environmental chemists have assessed its biodegradability and potential toxicity to aquatic organisms. These findings are critical for ensuring the safe handling and disposal of the compound during industrial operations.

In conclusion, 2-Methylcyclohexanamine (CAS No: 74837948) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as an important molecule for future innovations in chemistry and related fields.